N,N-diallyl-1-(2-furoyl)piperidine-4-carboxamide

• IUPAC Name: 1-(furan-2-carbonyl)-N,N-bis(prop-2-enyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H22N2O3/c1-3-9-18(10-4-2)16(20)14-7-11-19(12-8-14)17(21)15-6-5-13-22-15/h3-6,13-14H,1-2,7-12H2
• InChI Key: PUSZASKYMSRKPH-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC=C)C(=O)C1CCN(CC1)C(=O)C2=CC=CO2
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol

Description

N,N-diallyl-1-(2-furoyl)piperidine-4-carboxamide, also known as AF-DX 384, is a potent and selective muscarinic M2 receptor antagonist. It is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

N,N-diallyl-1-(2-furoyl)piperidine-4-carboxamide 384 acts as a competitive antagonist at the muscarinic M2 receptor. It binds to the receptor and prevents the binding of acetylcholine, which is the natural ligand for the receptor. This results in a decrease in the activity of the receptor and a reduction in the downstream signaling pathways.
Biochemical and Physiological Effects:
N,N-diallyl-1-(2-furoyl)piperidine-4-carboxamide 384 has been shown to have several biochemical and physiological effects. It has been shown to reduce the release of acetylcholine in the brain, which leads to a decrease in the activity of the cholinergic system. This results in a reduction in cognitive function and memory. N,N-diallyl-1-(2-furoyl)piperidine-4-carboxamide 384 has also been shown to reduce tremors and improve motor function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

N,N-diallyl-1-(2-furoyl)piperidine-4-carboxamide 384 has several advantages for lab experiments. It is a potent and selective muscarinic M2 receptor antagonist, which makes it an ideal tool for studying the role of the muscarinic system in various diseases. However, N,N-diallyl-1-(2-furoyl)piperidine-4-carboxamide 384 has several limitations. It is a synthetic compound that may not accurately represent the natural ligands for the muscarinic receptors. Additionally, N,N-diallyl-1-(2-furoyl)piperidine-4-carboxamide 384 may have off-target effects that could confound the results of experiments.

Future Directions

There are several future directions for research on N,N-diallyl-1-(2-furoyl)piperidine-4-carboxamide 384. One direction is to study its potential therapeutic applications in other diseases such as Huntington's disease and multiple sclerosis. Another direction is to study the effects of N,N-diallyl-1-(2-furoyl)piperidine-4-carboxamide 384 on other signaling pathways in the brain, such as the dopamine and serotonin systems. Finally, future research could focus on developing more selective and potent muscarinic receptor antagonists for use in various diseases.

Synthesis Methods

N,N-diallyl-1-(2-furoyl)piperidine-4-carboxamide 384 can be synthesized by the reaction between 1-(2-furoyl)piperidine-4-carboxylic acid and allylamine. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain pure N,N-diallyl-1-(2-furoyl)piperidine-4-carboxamide 384.

Scientific Research Applications

N,N-diallyl-1-(2-furoyl)piperidine-4-carboxamide 384 has been extensively studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In Parkinson's disease, N,N-diallyl-1-(2-furoyl)piperidine-4-carboxamide 384 has been shown to reduce tremors and improve motor function in animal models. In schizophrenia, N,N-diallyl-1-(2-furoyl)piperidine-4-carboxamide 384 has been shown to improve cognitive deficits and reduce negative symptoms in animal models.